4-(1-{2-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]ethyl}-1H-benzimidazol-2-yl)-1-(3-methylphenyl)pyrrolidin-2-one

• Molecular Formula: C30H31N3O3
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 4-[1-[2-(2-methoxy-4-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl]-1-(3-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C30H31N3O3/c1-4-8-22-13-14-27(28(18-22)35-3)36-16-15-32-26-12-6-5-11-25(26)31-30(32)23-19-29(34)33(20-23)24-10-7-9-21(2)17-24/h4-7,9-14,17-18,23H,1,8,15-16,19-20H2,2-3H3
• InChI Key: CGUXTAXBSLBXPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCOC5=C(C=C(C=C5)CC=C)OC

Description

4-(1-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHYL}-1H-1,3-BENZODIAZOL-2-YL)-1-(3-METHYLPHENYL)PYRROLIDIN-2-ONE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of 4-(1-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHYL}-1H-1,3-BENZODIAZOL-2-YL)-1-(3-METHYLPHENYL)PYRROLIDIN-2-ONE involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the benzodiazole core, followed by the introduction of the pyrrolidinone moiety and the phenoxyethyl group. Industrial production methods may involve optimizing these steps to increase yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The methoxy and prop-2-en-1-yl groups can be oxidized under specific conditions.

Reduction: The benzodiazole ring can be reduced to form different derivatives.

Substitution: The phenoxyethyl group can be substituted with other functional groups using common reagents like halogens or alkylating agents. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(1-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHYL}-1H-1,3-BENZODIAZOL-2-YL)-1-(3-METHYLPHENYL)PYRROLIDIN-2-ONE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific molecular pathways.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and affecting various biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Compared to other similar compounds, 4-(1-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHYL}-1H-1,3-BENZODIAZOL-2-YL)-1-(3-METHYLPHENYL)PYRROLIDIN-2-ONE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

• 2-methoxy-4-(prop-2-en-1-yl)phenol
• 4-methoxy-N-(prop-2-yn-1-yl)benzene-1-sulfonamide
• (E)-2-methoxy-4-(3-(4-methoxyphenyl)prop-1-en-1-yl)phenol

These compounds share some structural similarities but differ in their specific functional groups and overall structure, leading to different properties and applications.